6-trans Leukotriene B4
6-trans Leukotriene B4
6-trans-leukotriene B4 is a leukotriene that is the 6-trans-isomer of leukotriene B4. It is a leukotriene, a dihydroxy monocarboxylic acid, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a 6-trans-leukotriene B4(1-).
6-trans-LTB4, also known as δ(6)-trans-lt b4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 6-trans-LTB4 is considered to be an eicosanoid lipid molecule. 6-trans-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 6-trans-LTB4 has been detected in multiple biofluids, such as blood and urine. Within the cell, 6-trans-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 6-trans-LTB4 participates in a number of enzymatic reactions. In particular, 6-trans-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid. 6-trans-LTB4 can also be converted into 20-hydroxy-6-trans-leukotriene B4.
The major metabolite in neutrophil polymorphonuclear leukocytes. It stimulates polymorphonuclear cell function (degranulation, formation of oxygen-centered free radicals, arachidonic acid release, and metabolism). (From Dictionary of Prostaglandins and Related Compounds, 1990)
6-trans-LTB4, also known as δ(6)-trans-lt b4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 6-trans-LTB4 is considered to be an eicosanoid lipid molecule. 6-trans-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 6-trans-LTB4 has been detected in multiple biofluids, such as blood and urine. Within the cell, 6-trans-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 6-trans-LTB4 participates in a number of enzymatic reactions. In particular, 6-trans-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid. 6-trans-LTB4 can also be converted into 20-hydroxy-6-trans-leukotriene B4.
The major metabolite in neutrophil polymorphonuclear leukocytes. It stimulates polymorphonuclear cell function (degranulation, formation of oxygen-centered free radicals, arachidonic acid release, and metabolism). (From Dictionary of Prostaglandins and Related Compounds, 1990)
Brand Name:
Vulcanchem
CAS No.:
71652-82-9
VCID:
VC0032280
InChI:
InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19-/m1/s1
SMILES:
CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5 g/mol
6-trans Leukotriene B4
CAS No.: 71652-82-9
Reference Standards
VCID: VC0032280
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol
CAS No. | 71652-82-9 |
---|---|
Product Name | 6-trans Leukotriene B4 |
Molecular Formula | C20H32O4 |
Molecular Weight | 336.5 g/mol |
IUPAC Name | (5S,6E,8E,10E,12R,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid |
Standard InChI | InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19-/m1/s1 |
Standard InChIKey | VNYSSYRCGWBHLG-UKNWISKWSA-N |
Isomeric SMILES | CCCCC/C=C\C[C@H](/C=C/C=C/C=C/[C@H](CCCC(=O)O)O)O |
SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
Canonical SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
Appearance | Assay:≥97%A solution in ethanol |
Physical Description | Solid |
Description | 6-trans-leukotriene B4 is a leukotriene that is the 6-trans-isomer of leukotriene B4. It is a leukotriene, a dihydroxy monocarboxylic acid, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a 6-trans-leukotriene B4(1-). 6-trans-LTB4, also known as δ(6)-trans-lt b4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 6-trans-LTB4 is considered to be an eicosanoid lipid molecule. 6-trans-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 6-trans-LTB4 has been detected in multiple biofluids, such as blood and urine. Within the cell, 6-trans-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 6-trans-LTB4 participates in a number of enzymatic reactions. In particular, 6-trans-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid. 6-trans-LTB4 can also be converted into 20-hydroxy-6-trans-leukotriene B4. The major metabolite in neutrophil polymorphonuclear leukocytes. It stimulates polymorphonuclear cell function (degranulation, formation of oxygen-centered free radicals, arachidonic acid release, and metabolism). (From Dictionary of Prostaglandins and Related Compounds, 1990) |
Synonyms | 5,12 diHETE 5,12 HETE 5,12-diHETE 5,12-HETE B-4, Leukotriene Leukotriene B Leukotriene B 4 Leukotriene B-4 Leukotriene B4 Leukotrienes B LTB4 |
Reference | 1.Borgeat, P., and Samuelsson, B. Metabolism of arachidonic acid in polymorphonuclear leukocytes. J. Biol. Chem. 254, 7865-7869 (1979). |
PubChem Compound | 5283128 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume